Cas no 1856112-93-0 (3-[(1,3-Dimethoxypropan-2-yl)oxy]azetidine)

• Product Name: 3-[(1,3-Dimethoxypropan-2-yl)oxy]azetidine
• CAS No: 1856112-93-0
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 6252564
• PubChem ID: 165606962
• Update Time: 2025-10-31

3-[(1,3-Dimethoxypropan-2-yl)oxy]azetidine Chemical and Physical Properties

Names and Identifiers

• 1856112-93-0
• 3-[(1,3-dimethoxypropan-2-yl)oxy]azetidine
• EN300-1146522
• 3-[(1,3-Dimethoxypropan-2-yl)oxy]azetidine

• Inchi： 1S/C8H17NO3/c1-10-5-8(6-11-2)12-7-3-9-4-7/h7-9H,3-6H2,1-2H3
• InChI Key： HAURQBSCGKZTJH-UHFFFAOYSA-N
• SMILES： O(C(COC)COC)C1CNC1

Computed Properties

• Exact Mass: 175.12084340g/mol
• Monoisotopic Mass: 175.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 39.7Ų

Additional information on 3-[(1,3-Dimethoxypropan-2-yl)oxy]azetidine

Introduction to 3-[(1,3-Dimethoxypropan-2-yl)oxy]azetidine (CAS No. 1856112-93-0)

3-[(1,3-Dimethoxypropan-2-yl)oxy]azetidine, a compound with the chemical identifier CAS No. 1856112-93-0, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ether exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular medicine. The compound's architecture, featuring an azetidine ring linked to a dimethoxypropan-2-yl moiety via an oxygen atom, positions it as a versatile intermediate for the development of novel therapeutic agents.

The azetidine ring is a five-membered saturated heterocycle that serves as a common scaffold in medicinal chemistry due to its ability to mimic the piperidine motif found in many biologically active molecules. The presence of two methoxy groups on the propan-2-yl side chain introduces additional functional diversity, enabling various chemical modifications and interactions with biological targets. Such structural features make 3-[(1,3-Dimethoxypropan-2-yl)oxy]azetidine a valuable building block for synthesizing complex molecules with tailored pharmacological properties.

In recent years, there has been growing interest in the development of azetidine derivatives as pharmacophores due to their potential to modulate enzyme activity and receptor binding. The dimethoxypropan-2-yl group in this compound not only enhances its solubility and metabolic stability but also provides sites for further functionalization, such as coupling with other pharmacological units or introducing chiral centers. These attributes are particularly relevant in the context of modern drug design, where targeted molecular interactions are crucial for achieving high efficacy and selectivity.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of CAS No. 1856112-93-0 in drug development. Studies have demonstrated that azetidine-based compounds can exhibit favorable binding affinities to various biological targets, including kinases, proteases, and ion channels. The dimethoxypropan-2-yl side chain has been shown to play a critical role in optimizing these interactions by influencing both the shape and electronic properties of the binding pocket. This underscores the importance of structural optimization in leveraging the full potential of heterocyclic scaffolds like azetidine.

The synthesis of 3-[(1,3-Dimethoxypropan-2-yl)oxy]azetidine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. Key steps typically include nucleophilic substitution reactions, etherification processes, and ring-closing metathesis to establish the desired heterocyclic core. These synthetic methodologies not only showcase the versatility of modern organic chemistry but also provide insights into how functional groups can be strategically incorporated to enhance biological activity.

From a biological perspective, the potential applications of 3-[(1,3-Dimethoxypropan-2-yl)oxy]azetidine are vast. Researchers are exploring its utility as a precursor for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Additionally, its structural motif suggests compatibility with other therapeutic areas, such as antiviral and antibacterial agents. The compound's ability to undergo further derivatization makes it an attractive candidate for high-throughput screening campaigns aimed at identifying novel lead compounds.

The integration of automation and continuous flow chemistry has also facilitated more efficient synthesis routes for complex molecules like 3-[(1,3-Dimethoxypropan-2-yl)oxy]azetidine. These modern techniques allow for scalable production while maintaining high purity standards, which are essential for subsequent preclinical and clinical evaluations. As a result, researchers can now more readily explore the pharmacological profile of this compound without being constrained by synthetic limitations.

In conclusion, 3-[(1,3-Dimethoxypropan-2-yl)oxy]azetidine (CAS No. 1856112-93-0) stands out as a promising candidate in pharmaceutical research due to its unique structural features and synthetic accessibility. Its potential applications span multiple therapeutic areas, making it a focal point for ongoing investigations into novel drug candidates. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in advancing therapeutic strategies across various medical disciplines.